Cas no 2171279-85-7 ((3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid)

• Product Name: (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid
• CAS No: 2171279-85-7
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6023556
• PubChem ID: 165957902
• Update Time: 2025-06-09

(3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid
• (3R)-3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)pentanoic acid
• EN300-1576911
• 2171279-85-7

• Inchi： 1S/C26H26N2O6/c1-2-16(13-24(29)30)28-25(31)23-12-11-17(34-23)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,16,22H,2,13-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t16-/m1/s1
• InChI Key： FPCHRTZPOJYJLI-MRXNPFEDSA-N
• SMILES： O(C(NCC1=CC=C(C(N[C@@H](CC(=O)O)CC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid

Introduction to (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic Acid (CAS No. 2171279-85-7)

(3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical and biochemical research. This compound, identified by the CAS number 2171279-85-7, has garnered attention due to its unique chemical properties and the promising avenues it opens for therapeutic development. The intricate arrangement of its functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the methylfuran component, suggests a multifaceted role in drug design and molecular interactions.

The compound's structure is characterized by a pentanoic acid backbone, which provides a stable framework for further functionalization. The presence of the formamido group introduces a polar region that can engage in hydrogen bonding, enhancing its solubility and reactivity in aqueous environments. This feature is particularly significant in pharmaceutical applications, where water solubility is often a critical factor for drug efficacy and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. The fluoren-9-ylmethyl substituent, a component of the methoxycarbonyl group, is known for its ability to interact with proteins and enzymes through hydrophobic and π-stacking interactions. This property makes it a valuable scaffold for designing molecules that can modulate biological pathways.

In the context of drug discovery, (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid represents a promising candidate for further investigation. Its structural features suggest potential applications in the development of inhibitors or modulators for various therapeutic targets. For instance, the combination of the furan ring and the formamido group could facilitate interactions with enzymes involved in metabolic pathways or signal transduction processes.

The stereochemistry of this compound, indicated by the (3R) configuration, is another critical aspect that influences its biological activity. Chiral centers are often crucial in determining the efficacy and selectivity of drugs, as they can lead to differences in how molecules interact with biological systems. The (3R) configuration may confer specific binding properties that make this compound unique compared to its enantiomers or analogs.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The introduction of multiple functional groups while maintaining stereochemical integrity is a challenging task that demands precision in reaction conditions and purification techniques. Recent improvements in synthetic methodologies have made it more feasible to construct such intricate structures, opening doors for novel drug candidates like this one.

Evidence from ongoing research suggests that compounds with similar structural motifs have shown promise in various preclinical studies. For example, derivatives containing fluorenylmethoxycarbonyl groups have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier. The presence of the methylfuran moiety may further enhance these properties by improving solubility and metabolic stability.

The field of medicinal chemistry continues to evolve with new tools and techniques becoming available. High-throughput screening methods, coupled with advanced computational algorithms, allow researchers to rapidly assess the potential activity of compounds like (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid against multiple targets simultaneously. This approach accelerates the drug discovery process by narrowing down candidates that show the most promise early on.

In conclusion, (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)pentanoic acid (CAS No. 2171279-85-7) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to grow, compounds like this are likely to play a crucial role in addressing complex diseases and improving patient outcomes.